Cas no 144693-18-5 (Benzenamine, 4,​4'-​ditellurobis-)

• Product Name: Benzenamine, 4,​4'-​ditellurobis-
• CAS No: 144693-18-5
• MF: C₁₂H₁₂N₂Te₂
• MW: 439.44
• CID: 5342173
• PubChem ID: 14811402
• Update Time: 2026-03-10

Benzenamine, 4,​4'-​ditellurobis- Chemical and Physical Properties

Names and Identifiers

• 4,4'-Ditellanediyldianiline
• 4-[(4-aminophenyl)ditellanyl]aniline
• G64370
• 144693-18-5
• SCHEMBL678083
• Benzenamine, 4,​4'-​ditellurobis-

• Inchi： 1S/C12H12N2Te2/c13-9-1-5-11(6-2-9)15-16-12-7-3-10(14)4-8-12/h1-8H,13-14H2
• InChI Key： CTNSAVSYVPPPLC-UHFFFAOYSA-N
• SMILES： C1(C=CC([Te][Te]C2C=CC(N)=CC=2)=CC=1)N

Computed Properties

• Exact Mass: 441.910732g/mol
• Monoisotopic Mass: 443.9124939g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 175
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52Ų

Additional information on Benzenamine, 4,​4'-​ditellurobis-

Research Brief on Benzenamine, 4,4'-ditellurobis- (CAS: 144693-18-5) in Chemical Biology and Pharmaceutical Applications

Benzenamine, 4,4'-ditellurobis- (CAS: 144693-18-5) is an organotellurium compound that has recently garnered attention in chemical biology and pharmaceutical research due to its unique redox-active properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, biochemical interactions, and emerging roles in drug development.

Recent studies highlight the compound's distinctive tellurium-tellurium (Te-Te) bond, which confers remarkable stability under physiological conditions while maintaining reactivity in redox environments. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 4,4'-ditellurobisbenzenamine exhibits 40% greater glutathione peroxidase (GPx)-like activity compared to traditional organoselenium compounds, making it a promising candidate for antioxidant therapies targeting oxidative stress-related disorders.

In cancer research, preclinical investigations have revealed that this compound selectively induces apoptosis in drug-resistant leukemia cell lines (IC50 = 3.2 μM) through a dual mechanism involving both ROS modulation and direct inhibition of thioredoxin reductase (TrxR). The unique electronic properties of the tellurium centers appear to facilitate this dual targeting capability, as evidenced by X-ray crystallographic studies of enzyme-inhibitor complexes.

Pharmacokinetic studies in rodent models (2024, European Journal of Pharmaceutical Sciences) showed that 4,4'-ditellurobisbenzenamine demonstrates favorable tissue distribution with a plasma half-life of 8.7 hours and preferential accumulation in tumor tissues (tumor-to-plasma ratio of 5.6:1). These properties, combined with its relatively low cytotoxicity to normal cells (selectivity index >15), position this compound as a lead candidate for further development.

Current challenges in the field include optimizing synthetic routes to improve yield (current best yield: 68%) and developing water-soluble derivatives without compromising redox activity. Recent advances in nanoparticle encapsulation (e.g., PEGylated liposomal formulations) have shown promise in addressing solubility limitations while enhancing tumor targeting efficiency by 30-40% in murine models.

The compound's potential extends beyond oncology, with preliminary evidence suggesting neuroprotective effects in models of Parkinson's disease through Nrf2 pathway activation. However, comprehensive toxicological profiling and detailed mechanism-of-action studies remain necessary before clinical translation. Ongoing structure-activity relationship (SAR) studies aim to identify optimal tellurium oxidation states for specific therapeutic applications while minimizing potential off-target effects.

In conclusion, Benzenamine, 4,4'-ditellurobis- represents an innovative chemical scaffold bridging inorganic chemistry and biomedical applications. Its unique redox modulation capabilities and selective bioactivity profile warrant continued investigation as both a therapeutic agent and a chemical probe for studying cellular redox biology. Future research directions should prioritize formulation optimization, detailed safety assessment, and exploration of combination therapies with existing treatment modalities.